Cas no 1261932-12-0 (3-(2,5-Dichlorophenyl)pyridin-2(1H)-one)

• Product Name: 3-(2,5-Dichlorophenyl)pyridin-2(1H)-one
• CAS No: 1261932-12-0
• MF: C₁₁H₇Cl₂NO
• MW: 240.085380792618
• MDL: MFCD18312351
• CID: 2764333
• PubChem ID: 53218042
• Update Time: 2025-11-03

3-(2,5-Dichlorophenyl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-DICHLOROPHENYL)-2-HYDROXYPYRIDINE
• 3-(2,5-Dichlorophenyl)-2-hydroxypyridine, 95%
• MFCD18312351
• DTXSID40683033
• 1261932-12-0
• 3-(2,5-Dichlorophenyl)pyridin-2(1H)-one

• MDL： MFCD18312351
• Inchi： 1S/C11H7Cl2NO/c12-7-3-4-10(13)9(6-7)8-2-1-5-14-11(8)15/h1-6H,(H,14,15)
• InChI Key： XZGBYKHCSSPURG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CC=CNC1=O)Cl

Computed Properties

• Exact Mass: 238.9904692Da
• Monoisotopic Mass: 238.9904692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(2,5-Dichlorophenyl)pyridin-2(1H)-one

Introduction to 3-(2,5-Dichlorophenyl)pyridin-2(1H)-one (CAS No. 1261932-12-0)

3-(2,5-Dichlorophenyl)pyridin-2(1H)-one, with the CAS number 1261932-12-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with a 2,5-dichlorophenyl group. The combination of these functional groups imparts specific physicochemical properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 3-(2,5-Dichlorophenyl)pyridin-2(1H)-one is C₁₃H₈Cl₂N₂O, and its molecular weight is approximately 273.11 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental settings. Its melting point is reported to be around 165-167°C, and it has a characteristic yellow crystalline appearance.

In recent years, 3-(2,5-Dichlorophenyl)pyridin-2(1H)-one has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of ion channels and receptors. Studies have shown that this compound can interact with specific ion channels, such as voltage-gated sodium channels (Na_v) and transient receptor potential (TRP) channels, which are involved in various physiological processes including pain sensation and inflammation.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the effects of 3-(2,5-Dichlorophenyl)pyridin-2(1H)-one on Na_v channels. The results demonstrated that the compound effectively inhibited Na_v channel currents in a concentration-dependent manner, suggesting its potential as a novel analgesic agent. This finding has significant implications for the development of new pain management therapies, particularly for conditions where current treatments are inadequate or have undesirable side effects.

Beyond its role in ion channel modulation, 3-(2,5-Dichlorophenyl)pyridin-2(1H)-one has also shown promise in the treatment of neurological disorders. Research conducted at the University of California, San Francisco (UCSF) explored the compound's effects on neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The study found that 3-(2,5-Dichlorophenyl)pyridin-2(1H)-one exhibited neuroprotective properties by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings highlight the compound's potential as a therapeutic agent for neurodegenerative conditions.

In addition to its pharmacological properties, the safety profile of 3-(2,5-Dichlorophenyl)pyridin-2(1H)-one has been extensively evaluated. Preclinical studies have demonstrated that the compound has low toxicity and good bioavailability when administered orally or intravenously. These characteristics make it an attractive candidate for further clinical development.

The synthetic route for producing 3-(2,5-Dichlorophenyl)pyridin-2(1H)-one involves several well-established chemical reactions. One common method involves the condensation of 3-chloropyridine-2-one with 2,5-dichlorobenzaldehyde followed by cyclization to form the desired product. This synthetic pathway is efficient and scalable, making it suitable for large-scale production.

In conclusion, 3-(2,5-Dichlorophenyl)pyridin-2(1H)-one (CAS No. 1261932-12-0) is a versatile compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an important molecule for ongoing research in medicinal chemistry and pharmaceutical development. As more studies continue to uncover its mechanisms of action and therapeutic benefits, it is likely to play an increasingly important role in the discovery and development of new drugs for unmet medical needs.